Cas no 1089-80-1 (9-Dehydroestrone)

• Product Name: 9-Dehydroestrone
• CAS No: 1089-80-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1003170
• PubChem ID: 10890881
• Update Time: 2025-04-20

9-Dehydroestrone Chemical and Physical Properties

Names and Identifiers

• 1,3,5(10), 9(11)-ESTRATETRAEN-3-OL-17-ONE
• DELTA-9(11)-ESTRONE
• 9(11)-DEHYDROESTRONE
• 3-Hydroxy-1,3,5(10),9(11)-estratetren-17-one
• 3-Hydroxy-19-norandrosta-1,3,5(10),9(11)-tetraene-17-one
• 9,11-Didehydroestrone
• (8S,13S,14S)-3-hydroxy-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
• 4-Oxo-2-nonenal
• 3-hydroxy-1,3,5(10),9(11)-estratetraen-17-one
• 3-hydroxyestra-1,3,5(10),9(11)-tetraen-17-one
• 3-HYDROXY-ESTRA-1,3,5(10),9(11)-TETRAEN-17-ONE
• 3-Hydroxy-oestra-1,3,5(10),9(11)-tetraen-17-on
• 3-hydroxyoestra-1,3,5(10),9(11)-tetraen-17-one
• AG-D-25686
• CHEMBL1079341
• CTK4A6283
• SureCN8081749
• Δ9(11)-dehydroestrone
• Δ9,11-estrone
• SCHEMBL8081749
• (3aS,3bS,11aS)-7-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 9-Dehydroestrone
• 1089-80-1
• DB-250035
• 1,3,5(10),9(11)-estratetraen-3-ol-17-one
• SONVSJYKHAWLHA-RYRKJORJSA-N
• DTXSID00447370
• AKOS027325586
• 3-hydroxy-estra-1,3,5(10),9(11) -tetraen-17-one
• delta9(11)-Estrone; 9,11-Dehydroestrone; 3-Hydroxyestra-1,3,5(10),9(11)-tetraen-17-one

• Inchi： 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,8,10,15-16,19H,2,4,6-7,9H2,1H3/t15-,16+,18+/m1/s1
• InChI Key： SONVSJYKHAWLHA-RYRKJORJSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4C3=CC[C@@]21C)O

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 42
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.87120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids